Cas no 6914-67-6 (1,5-dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione)

• Product Name: 1,5-dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
• CAS No: 6914-67-6
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 973160
• PubChem ID: 297190
• Update Time: 2025-04-19

1,5-dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
• 1,2-dimethyl-cyclopropane-1r,2c-dicarboxylic acid anhydride
• 1,2t-Dimethyl-cyclopropan-1r,2c-dicarbonsaeure-anhydrid
• 1,2t-dimethyl-cyclopropane-1r,2c-dicarboxylic acid-anhydride
• 1,5-dimethyl-3-oxa-bicyclo[3.1.0]hexane-2,4-dione
• 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 1,5-dimethyl-
• AC1L6R9C
• AGN-PC-00K5MC
• cis-1,2-Dimethylcyclopropan-1,2-dicarboxylanhydrid
• CTK2F6360
• NSC167992
• SCHEMBL11759434
• 6914-67-6
• NSC-167992
• DTXSID50304888

• Inchi： 1S/C7H8O3/c1-6-3-7(6,2)5(9)10-4(6)8/h3H2,1-2H3
• InChI Key： BMUKYPDUFGPXEL-UHFFFAOYSA-N
• SMILES： O1C(C2(C)CC2(C)C1=O)=O

Computed Properties

• Exact Mass: 140.04734
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 231.3°C at 760 mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.55
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones